Cas no 2411178-92-0 (rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide)

• Product Name: rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide
• CAS No: 2411178-92-0
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5355956
• PubChem ID: 124262013
• Update Time: 2025-05-17

rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3773879239
• rac-N-{[(1R,2S)-1-hydroxy-8-oxaspiro[4.5]decan-2-yl]methyl}prop-2-enamide
• rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide

• Inchi： 1S/C13H21NO3/c1-2-11(15)14-9-10-3-4-13(12(10)16)5-7-17-8-6-13/h2,10,12,16H,1,3-9H2,(H,14,15)/t10-,12+/m0/s1
• InChI Key： NZOGMQSARKPKJK-CMPLNLGQSA-N
• SMILES： O[C@@H]1[C@H](CNC(C=C)=O)CCC21CCOCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6

Additional information on rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide

Chemical Profile of Rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide (CAS No. 2411178-92-0)

Rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2411178-92-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of Rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide is characterized by a spirocyclic framework, which is a key feature contributing to its distinct chemical and biological behavior. The presence of an oxaspiro ring system (spiro4.5decan) and functional groups such as hydroxyl and amide moieties introduces a high degree of stereochemical complexity. This complexity is not only challenging from a synthetic perspective but also offers diverse opportunities for modulating biological activity.

Recent advancements in the field of medicinal chemistry have highlighted the importance of spirocyclic compounds in the development of novel therapeutic agents. Spirocycles are known for their ability to mimic natural product scaffolds and exhibit enhanced binding affinity to biological targets. The spiro4.5decan moiety in Rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide is particularly noteworthy, as it has been shown to interact with various enzymes and receptors in a manner that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role in neurological disorders. Studies have suggested that spirocyclic compounds can modulate neurotransmitter systems, making them attractive candidates for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and depression. The hydroxyl group at the 1-position and the amide functionality at the 2-position contribute to the compound's ability to interact with specific neurological targets, potentially leading to novel pharmacological interventions.

In addition to its neurological applications, Rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide has shown promise in other therapeutic areas. Research indicates that this compound may have anti-inflammatory properties, which could make it useful in the management of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The spirocyclic core has been found to interfere with inflammatory pathways by inhibiting key enzymes involved in the production of pro-inflammatory cytokines.

The synthesis of Rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide presents significant challenges due to its complex stereochemistry. However, recent developments in synthetic methodology have made it possible to access this compound with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral resolution have been employed to ensure that the desired stereoisomer is obtained, which is crucial for achieving the intended biological activity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between Rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide and its biological targets. These studies have provided valuable insights into the binding modes of the compound and have helped guide the design of more potent derivatives. The use of computational tools has not only accelerated the drug discovery process but also provided a deeper understanding of the structural requirements for biological activity.

The pharmacokinetic properties of Rac-N-{(1R,2S)-1-hydroxy-8-oxaspiro4.5decan-2-ylmethyl}prop-2-enamide are also under investigation to ensure that it can be developed into a viable therapeutic agent. Studies have focused on assessing its solubility, stability, and metabolic pathways to optimize its bioavailability and reduce potential side effects. These efforts are critical for translating promising preclinical findings into effective clinical treatments.

In conclusion, Rac-N-{(1R,2S)-1-hydroxy-8-oxtaspiro4.5decanamino-propenamide (CAS No. 241117812) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of synthetic challenges and promising preclinical results makes this compound an exciting candidate for further research and development. As our understanding of its properties continues to grow, it holds great promise for contributing to novel therapeutic strategies across multiple disease areas.